Cas no 139650-00-3 (2-Propenamide, N-[3-(oxiranylmethoxy)phenyl]-)

2-Propenamide, N-[3-(oxiranylmethoxy)phenyl]- structure
139650-00-3 structure
Product Name:2-Propenamide, N-[3-(oxiranylmethoxy)phenyl]-
CAS No:139650-00-3
MF:C12H13NO3
MW:219.236523389816
CID:1277610
PubChem ID:19707548
Update Time:2025-04-20

2-Propenamide, N-[3-(oxiranylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-[3-(oxiranylmethoxy)phenyl]-
    • N-[3-(oxiran-2-ylmethoxy)phenyl]prop-2-enamide
    • N-{3-[(Oxiran-2-yl)methoxy]phenyl}prop-2-enamide
    • 139650-00-3
    • DTXSID10599374
    • SCHEMBL184081
    • Inchi: 1S/C12H13NO3/c1-2-12(14)13-9-4-3-5-10(6-9)15-7-11-8-16-11/h2-6,11H,1,7-8H2,(H,13,14)
    • InChI Key: IINCSQCDGHHSOT-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C=CC=C(C=1)NC(C=C)=O

Computed Properties

  • Exact Mass: 219.08959
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • PSA: 50.86

2-Propenamide, N-[3-(oxiranylmethoxy)phenyl]- Related Literature

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